Cas no 1448030-87-2 (1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-(2-chlorophenyl)ethan-1-one)

• Product Name: 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-(2-chlorophenyl)ethan-1-one
• CAS No: 1448030-87-2
• MF: C₂₁H₂₂ClNO₃S
• MW: 403.922283649445
• CID: 6569967
• Update Time: 2025-07-01

1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-(2-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-(2-chlorophenyl)ethan-1-one
• 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(2-chlorophenyl)ethanone

• Inchi： 1S/C21H22ClNO3S/c22-20-9-5-4-8-19(20)21(24)14-23-15-10-11-16(23)13-18(12-15)27(25,26)17-6-2-1-3-7-17/h1-9,15-16,18H,10-14H2
• InChI Key： QGCIMCRGASUWPX-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(S(C1=CC=CC=C1)(=O)=O)C2)C(=O)C1=CC=CC=C1Cl

Additional information on 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-(2-chlorophenyl)ethan-1-one

Introduction to 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-(2-chlorophenyl)ethan-1-one (CAS No. 1448030-87-2)

1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-(2-chlorophenyl)ethan-1-one, identified by its CAS number 1448030-87-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bicyclic structure, which is a common motif in drug discovery due to its potential for binding to biological targets with high affinity and specificity. The presence of functional groups such as the benzenesulfonyl moiety and the azabicyclo[3.2.1]octane scaffold suggests that this molecule may exhibit unique pharmacological properties, making it a promising candidate for further investigation.

The benzenesulfonyl group is known for its ability to enhance the metabolic stability and solubility of molecules, which are critical factors in drug design. Additionally, the azabicyclo[3.2.1]octane core is a privileged scaffold that has been extensively studied for its role in modulating various biological pathways. Recent studies have demonstrated that compounds with this structural motif can interact with enzymes and receptors in a manner that is conducive to therapeutic intervention. For instance, derivatives of azabicycloalkanes have been explored for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-(2-chlorophenyl)ethan-1-one represent a significant advancement in the development of novel therapeutic agents. The compound's structural features suggest that it may possess inhibitory activity against key enzymes involved in disease progression. Specifically, the benzenesulfonyl group could serve as a hydrogen bond acceptor, facilitating interactions with active sites of target proteins, while the azabicyclo[3.2.1]octane scaffold could provide rigidity and optimal positioning for binding.

Recent computational studies have highlighted the potential of this compound as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. The 2-(2-chlorophenyl)ethan-1-one moiety further enhances the molecule's pharmacological profile by contributing to its lipophilicity and electronic properties. These characteristics are essential for ensuring adequate blood-brain barrier penetration and receptor binding affinity.

The synthesis of 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-(2-chlorophenyl)ethan-1-one involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the complex bicyclic framework efficiently. The introduction of the benzenesulfonyl group at the 3-position of the azabicycloalkane core has been particularly challenging but crucial for optimizing pharmacokinetic properties.

Biological evaluation of this compound has revealed promising preliminary results in vitro, indicating its potential as a lead molecule for drug development. Initial assays have shown inhibitory activity against several target enzymes at submicromolar concentrations, suggesting that further optimization could yield compounds with enhanced potency and selectivity. The benzenesulfonyl moiety appears to play a critical role in mediating these interactions by forming stable hydrogen bonds with residues in the enzyme active site.

Moreover, structural modifications based on X-ray crystallographic data have provided insights into how this compound interacts with its biological targets at an atomic level. These insights are invaluable for guiding future synthetic efforts aimed at improving drug-like properties such as solubility, bioavailability, and metabolic stability. The azabicyclo[3.2.1]octane scaffold provides a rigid template that helps maintain optimal orientation during binding, while the chlorophenyl group contributes to hydrophobic interactions with lipid-rich regions of proteins.

The development of novel therapeutic agents often involves iterative processes of synthesis, characterization, and biological testing to identify compounds with optimal pharmacological profiles. In this regard, 1-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-(2-chlorophenyl)ethan-1-one represents an important step forward in addressing unmet medical needs through rational drug design.

Future research directions may include exploring analogs of this compound with modified functional groups or scaffolds to further enhance their therapeutic potential. Additionally, preclinical studies will be necessary to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

In summary, 1–3–(benzenesulfonyl)–8–azabicyclo[3·2·1]octan–8–yl– ₂–(₂–chlorophenyl)ethyl ketone, CAS no 1448030–87– ₂ ,is a structurally complex organic molecule with promising pharmacological properties that warrant further investigation . Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutics targeting various diseases . As research progresses ,this compound holds significant potential for contributing to advancements in medicinal chemistry .